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Compound of Interest

Compound Name: Methyl 2-(3-bromophenyl)acetate

Cat. No.: B147211

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2-(3-
bromophenyl)acetate, a key reagent in organic synthesis and pharmaceutical research. This
document outlines its chemical and physical properties, a detailed experimental protocol for its
synthesis, and its application in the development of nonsteroidal anti-inflammatory drugs
(NSAIDs).

Compound Identification and Properties

Methyl 2-(3-bromophenyl)acetate is an aromatic carboxylic acid derivative.[1] Its structure
features a bromine atom at the meta-position of the phenyl ring, making it a valuable
intermediate for cross-coupling reactions in the synthesis of more complex molecules.[1][2]

Table 1: Chemical and Physical Properties
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Property Value Source
CAS Number 150529-73-0 213114151611 7]
Molecular Formula CoHoBrO:z 211416171
Molecular Weight 229.07 g/mol [21[41[7]
methyl 2-(3-
IUPAC Name [31[7]
bromophenyl)acetate
(3-Bromophenyl)acetic acid
methyl ester, Methyl 3-
Synonyms bromobenzeneacetate, Methyl [415116]

3-bromophenylacetate, Methyl

m-bromophenylacetate

Physical Form

Liquid

[3]

Purity

=295% - 98%

[3]4]

Storage Temperature

Room Temperature

[3]

SMILES

COC(=0)CC1=CC(=CC=C1)Br

[2]14]

InChl Key

ULSSGHADTSRELG-
UHFFFAOYSA-N

[3]

Synthesis Protocol

A common and efficient method for the synthesis of Methyl 2-(3-bromophenyl)acetate

involves the esterification of 3-Bromophenylacetic acid with methyl iodide.[8]

Experimental Protocol: Esterification of 3-Bromophenylacetic Acid[8]

e Reactants and Reagents:

[¢]

o

o

Methyl iodide (3.0 eq)

3-Bromophenylacetic acid (1.0 eq)

Dried Potassium Carbonate (K2COs) (3.0 eq)
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o Acetone (solvent)

o Celite for filtration

o Petroleum Ether (PE) and Ethyl Acetate (EtOAc) for chromatography

e Procedure:

[¢]

Under inert atmospheric conditions, dissolve 3-Bromophenylacetic acid and dried K2COs
in acetone.

o Add methyl iodide dropwise to the solution.

o Stir the reaction mixture for 67 hours at 30°C.

o After the reaction is complete, cool the mixture to room temperature.

o Filter the suspension through Celite to remove solid residues.

o Remove the solvent from the filtrate in vacuo.

o Purify the crude product using silica gel chromatography with a solvent system of
Petroleum Ether:Ethyl Acetate (4:1).

o Evaporate the solvent from the purified fractions to yield Methyl 2-(3-
bromophenyl)acetate as a colorless ail.

e Characterization Data:

o 1H-NMR (400 MHz, CDCls): & = 7.44 (d, J = 1.5 Hz, 1H), 7.41 (dt, J = 6.5, 2.2 Hz, 1H),
7.23-7.17 (m, 2H), 3.71 (s, 3H), 3.60 ppm (s, 2H)[8]

o 13C-NMR (100 MHz, CDCls): & (ppm) = 171.4, 136.1, 132.4, 130.3, 130.1, 128.0, 122.6,
52.2, 40.7[8]
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Synthesis Workflow of Methyl 2-(3-bromophenyl)acetate

Reactants:
3-Bromophenylacetic acid
Dried K2CO3
Methyl iodide
Acetone

Mixing and Reaction

y

Reaction Conditions:
Inert atmosphere
30°C, 67 hours

Post-reaction processing

Workup:
Cool to room temperature
Filter with Celite
Remove solvent in vacuo

Crude product

Purification:
Silica gel chromatography
(PE:EtOAcC / 4:1)

Final Product:
Methyl 2-(3-bromophenyl)acetate
(Colorless oil)

Click to download full resolution via product page

Synthesis Workflow

Applications in Drug Development
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Methyl 2-(3-bromophenyl)acetate serves as a crucial building block in the synthesis of
various pharmaceutical compounds. A notable application is its use as a reagent in the
synthesis of the methyl ester derivative of (R)-Flurbiprofen.[5] (R)-Flurbiprofen is a nonsteroidal
anti-inflammatory drug (NSAID) that has also been investigated for its potential in treating

Alzheimer's Disease.[5]

The synthesis of the (R)-Flurbiprofen derivative highlights the utility of Methyl 2-(3-
bromophenyl)acetate in constructing complex molecular architectures through reactions that
typically involve the bromine substituent, such as cross-coupling reactions.[2]

Application in (R)-Flurbiprofen Derivative Synthesis

Starting Materials

Other Reagents
(e.g., boronic acids for Suzuki coupling)

MI Transf%

Cross-Coupling Reaction
(e.g., Suzuki, Heck)

Methyl 2-(3-bromophenyl)acetate

Formation of biphenyl structure

Product

(R)-Flurbiprofen Methyl Es@

Click to download full resolution via product page
Role in NSAID Derivative Synthesis

Safety Information
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Methyl 2-(3-bromophenyl)acetate is associated with certain hazards and requires careful
handling in a laboratory setting.

Table 2: GHS Hazard Statements

Hazard Code Description Source
H302 Harmful if swallowed [3]
H315 Causes skin irritation [31[7]
H319 Causes serious eye irritation [31[7]
H332 Harmful if inhaled [3]
H335 May cause respiratory irritation  [3]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when handling this compound. Work should be conducted in a well-
ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS)
provided by the supplier.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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